Cas no 2680772-31-8 (benzyl N-(2-bromo-6-methyl-4-nitrophenyl)carbamate)

• Product Name: benzyl N-(2-bromo-6-methyl-4-nitrophenyl)carbamate
• CAS No: 2680772-31-8
• MF: C₁₅H₁₃BrN₂O₄
• MW: 365.178723096848
• CID: 5623820
• PubChem ID: 165921547
• Update Time: 2023-09-08

benzyl N-(2-bromo-6-methyl-4-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-bromo-6-methyl-4-nitrophenyl)carbamate
• 2680772-31-8
• EN300-28300369

• Inchi： 1S/C15H13BrN2O4/c1-10-7-12(18(20)21)8-13(16)14(10)17-15(19)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： PQZRHEJTRYANLL-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 364.00587g/mol
• Monoisotopic Mass: 364.00587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.2Ų